Cas no 2229253-40-9 (3-(3,6-dichloropyridazin-4-yl)propanoic acid)

• Product Name: 3-(3,6-dichloropyridazin-4-yl)propanoic acid
• CAS No: 2229253-40-9
• MF: C₇H₆Cl₂N₂O₂
• MW: 221.040739536285
• CID: 6000887
• PubChem ID: 165835523
• Update Time: 2025-10-29

3-(3,6-dichloropyridazin-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Pyridazinepropanoic acid, 3,6-dichloro-
• 3-(3,6-dichloropyridazin-4-yl)propanoic acid
• 2229253-40-9
• EN300-1978741

• Inchi： 1S/C7H6Cl2N2O2/c8-5-3-4(1-2-6(12)13)7(9)11-10-5/h3H,1-2H2,(H,12,13)
• InChI Key： CBVACVNZWGDRJL-UHFFFAOYSA-N
• SMILES： C1(Cl)=NN=C(Cl)C=C1CCC(O)=O

Computed Properties

• Exact Mass: 219.9806328g/mol
• Monoisotopic Mass: 219.9806328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• Density: 1.537±0.06 g/cm3(Predicted)
• Boiling Point: 431.7±40.0 °C(Predicted)
• pka: 4.05±0.10(Predicted)

Additional information on 3-(3,6-dichloropyridazin-4-yl)propanoic acid

Introduction to 3-(3,6-dichloropyridazin-4-yl)propanoic acid (CAS No. 2229253-40-9)

3-(3,6-dichloropyridazin-4-yl)propanoic acid (CAS No. 2229253-40-9) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This article aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties:

3-(3,6-dichloropyridazin-4-yl)propanoic acid is a member of the pyridazine family, characterized by a pyridazine ring substituted with two chlorine atoms at the 3 and 6 positions and a propanoic acid moiety attached to the 4-position. The molecular formula of this compound is C₉H₇Cl₂N₂O₂, with a molecular weight of approximately 248.07 g/mol. The presence of the chlorine atoms and the carboxylic acid group imparts specific physicochemical properties to the molecule, such as solubility, stability, and reactivity.

The compound exhibits moderate solubility in water and is more soluble in organic solvents like dimethyl sulfoxide (DMSO) and methanol. Its melting point is around 185°C, and it has a pKa value of approximately 4.5, indicating that it can exist in both acidic and neutral forms depending on the pH of the environment.

Synthesis Methods:

The synthesis of 3-(3,6-dichloropyridazin-4-yl)propanoic acid has been explored through various routes, each with its own advantages and limitations. One common method involves the reaction of 3,6-dichloropyridazine with an appropriate carboxylic acid derivative under suitable conditions. For instance, a typical synthetic pathway involves the following steps:

1. Nucleophilic substitution of 3,6-dichloropyridazine with an alkyl halide to form an intermediate.
2. Coupling of the intermediate with a carboxylic acid or its equivalent using a coupling reagent such as EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) or DCC (dicyclohexylcarbodiimide).
3. Purification of the final product through recrystallization or chromatographic techniques.

This synthetic route provides good yields and allows for easy modification of the substituents on the pyridazine ring, making it a versatile method for preparing derivatives of 3-(3,6-dichloropyridazin-4-yl)propanoic acid.

Biological Activities:

3-(3,6-dichloropyridazin-4-yl)propanoic acid has been investigated for its potential biological activities in various preclinical studies. One of the key areas of interest is its anti-inflammatory properties. Recent studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α (Tumor Necrosis Factor-alpha) and IL-6 (Interleukin-6) in vitro. This makes it a promising candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 3-(3,6-dichloropyridazin-4-yl)propanoic acid has also demonstrated potential as an antiproliferative agent. Research has indicated that it can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. For example, studies have shown that this compound can inhibit the activation of AKT (Protein Kinase B) and ERK1/2 (Extracellular Signal-Regulated Kinases), which are critical for cancer cell survival.

Clinical Applications:

The potential clinical applications of 3-(3,6-dichloropyridazin-4-yl)propanoic acid are currently being explored through various preclinical and early-stage clinical trials. One area of focus is its use as an adjunct therapy in combination with existing anti-inflammatory drugs for treating chronic inflammatory conditions. Preclinical studies have shown that this compound can enhance the efficacy of standard treatments while reducing their side effects.

In oncology, early-stage clinical trials are evaluating the safety and efficacy of 3-(3,6-dichloropyridazin-4-yl)propanoic acid as a monotherapy or in combination with other anticancer agents. Preliminary results have been promising, with some patients showing significant tumor regression without severe adverse effects.

Safety Considerations:

Safety is a critical aspect when considering any new therapeutic agent. Preclinical toxicology studies have indicated that 3-(3,6-dichloropyridazin-4-yl)propanoic acid is generally well-tolerated at therapeutic doses. However, like any drug candidate, it may cause side effects at higher concentrations or prolonged exposure. Common side effects observed in preclinical studies include mild gastrointestinal disturbances and transient elevations in liver enzymes.

To ensure patient safety, ongoing clinical trials are closely monitoring adverse events and adjusting dosing regimens as needed. Additionally, researchers are exploring ways to optimize drug delivery methods to minimize potential side effects while maximizing therapeutic benefits.

FUTURE DIRECTIONS AND CONCLUSIONS:

The ongoing research into 3-(3,6-dichloropyridazin-4-yl)propanoic acid holds great promise for advancing our understanding of its biological activities and therapeutic potential. Future studies will likely focus on elucidating the mechanisms underlying its anti-inflammatory and antiproliferative effects at a molecular level. This knowledge will be crucial for developing more targeted therapies with improved efficacy and safety profiles.

In conclusion, 3-(3,6-dichloropyridazin-4-yl)propanoic acid (CAS No. 2229253-40-9 strong>) is a promising compound with diverse biological activities that warrant further investigation. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for drug development in various therapeutic areas. As research continues to advance, it is anticipated that this compound will play an increasingly important role in addressing unmet medical needs. p >